Cas no 1160995-01-6 (6-amino-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one)

• Product Name: 6-amino-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• CAS No: 1160995-01-6
• MF: C₆H₆N₄O
• MW: 150.138040065765
• MDL: MFCD11973828
• CID: 1025735
• PubChem ID: 135742058
• Update Time: 2025-09-28

6-amino-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Aminopyrrolo[1,2-f][1,2,4]triazin-4(3H)-one
• 6-Aminopyrrolo[1,2-f][1,2,4]triazin-4(3H)-one hydrochloride
• 6-amino-Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• 6-Aminopyrrolo[2,1-f][1,2,4]triazin-4(3H)-one
• 6-amino-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 6-amino-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• BS-19263
• J-518258
• 6-amino-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 6-amino-
• 1160995-01-6
• A893623
• SC2441
• MFCD11973828
• 6-Aminopyrrolo[2,1-f][1,2,4]triazin-4(1H)-one
• DTXSID80680526
• W-204889
• AKOS006344043
• 6-amino-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one;
• 6-Aminopyrrolo[1,2-f][1,2,4]triazin-4(3H)-one HCl
• 6-Aminopyrrolo[1,2-f][1,2,4]triazin-4(3H)-one 95+%
• DB-060846

• MDL： MFCD11973828
• Inchi： 1S/C6H6N4O/c7-4-1-5-6(11)8-3-9-10(5)2-4/h1-3H,7H2,(H,8,9,11)
• InChI Key： UMZNEVILVDRPRO-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(=CN2N=CN1)N

Computed Properties

• Exact Mass: 150.05400
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.74
• PSA: 76.18000
• LogP: 0.18600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 6-amino-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one

Introduction to 6-amino-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one (CAS No. 1160995-01-6)

6-amino-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the triazine class of heterocycles, which are known for their versatility in medicinal chemistry. The presence of multiple nitrogen atoms in its structure imparts a rich chemical reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 6-amino-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one consists of a fused tricyclic system comprising a pyrrole ring and two triazine rings. This arrangement creates a highly conjugated system with potential for diverse electronic and steric interactions. The compound’s chemical formula is C₆H₅N₅O, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The precise arrangement of these atoms contributes to the compound’s stability and reactivity under various conditions.

In recent years, 6-amino-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one has been studied for its potential applications in drug discovery. Its structural motif is reminiscent of several biologically active molecules that have shown promise in preclinical and clinical trials. The triazine core is particularly interesting because it can be modified in multiple ways to introduce specific functional groups that enhance binding affinity to biological targets. This flexibility makes it an attractive candidate for further exploration.

One of the most compelling aspects of 6-amino-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one is its ability to act as a precursor for more complex derivatives. Researchers have leveraged this compound to synthesize novel analogs with enhanced pharmacological properties. For instance, modifications at the amino group or the triazine rings can lead to compounds with improved solubility, bioavailability, or target specificity. These derivatives have been explored for their potential in treating various diseases, including cancer and inflammatory disorders.

The synthesis of 6-amino-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. These improvements are crucial for facilitating further research and development efforts.

Recent studies have highlighted the biological activity of 6-amino-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one and its derivatives. For example, researchers have demonstrated that certain analogs derived from this scaffold exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The compound’s ability to interact with these targets suggests its potential as an anti-cancer agent. Additionally, some derivatives have shown anti-inflammatory properties by modulating immune responses.

The pharmacokinetic profile of 6-amino-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one and its derivatives is another area of active investigation. Understanding how these compounds are absorbed、distributed、metabolized，and excreted (ADME) is essential for optimizing their therapeutic efficacy and safety profiles. Preclinical studies have provided valuable insights into these processes，which are critical for guiding clinical development strategies.

In conclusion，6-amino-3H，4H-pyrrolo[2，1-f][1，2，4]triazin-4-one (CAS No. 1160995-01-6) is a structurally fascinating compound with significant potential in pharmaceutical research。Its unique heterocyclic framework and reactivity make it a valuable scaffold for developing novel therapeutic agents。Ongoing studies continue to uncover new biological activities and synthetic pathways，which will likely expand its applications in drug discovery and development。As research progresses，this compound is poised to play an increasingly important role in addressing unmet medical needs。